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Compound of Interest

Compound Name: Ethanesulfonyl chloride

Cat. No.: B166125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethanesulfonyl chloride, with the CAS registry number 594-44-5, is a reactive organosulfur

compound widely utilized in organic synthesis.[1] Its utility stems from the electrophilic nature of

the sulfur atom, making it an excellent precursor for the introduction of the ethanesulfonyl

group into a wide array of molecules. This technical guide provides a comprehensive overview

of its chemical and physical properties, spectral data, synthesis and reaction protocols, and its

role in biological pathways.

Chemical and Physical Properties
Ethanesulfonyl chloride is a colorless to light yellow or brownish liquid with a pungent odor.[2]

[3] It is moisture-sensitive and decomposes in water.[2] The following tables summarize its key

physical and chemical properties.

Table 1: Physical Properties of Ethanesulfonyl Chloride
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Property Value Reference(s)

Molecular Formula C2H5ClO2S [4]

Molecular Weight 128.58 g/mol [4]

Melting Point -70 °C [2]

Boiling Point 177 °C (lit.) [2][4]

Density 1.357 g/mL at 25 °C (lit.) [2][4]

Refractive Index n20/D 1.452 (lit.) [2][4]

Flash Point 83 °C (182 °F) [2][4]

Water Solubility Decomposes [2]

Solubility
Soluble in dichloromethane

and ether
[5]

Appearance

Clear colorless to light yellow

or light brownish to pinkish-

purple liquid

[2]

Table 2: Chemical Identifiers for Ethanesulfonyl Chloride
Identifier Value Reference(s)

IUPAC Name ethanesulfonyl chloride [6]

CAS Number 594-44-5 [4]

InChI
InChI=1S/C2H5ClO2S/c1-2-

6(3,4)5/h2H2,1H3
[6]

InChIKey
FRYHCSODNHYDPU-

UHFFFAOYSA-N
[6]

SMILES CCS(=O)(=O)Cl [6]

EC Number 209-842-5 [4]

BRN 773865 [2]
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of Ethanesulfonyl
chloride.

1H NMR Spectrum
The 1H NMR spectrum of Ethanesulfonyl chloride typically shows a triplet corresponding to

the methyl protons and a quartet for the methylene protons.

1H NMR (89.56 MHz, CDCl3): δ 3.694 (q, 2H), 1.621 (t, 3H)[7]

Mass Spectrum
The mass spectrum of Ethanesulfonyl chloride shows a characteristic fragmentation pattern.

The NIST WebBook has a mass spectrum available for this compound.[8]

m/z Top Peak: 29[6]

m/z 2nd Highest: 27[6]

m/z 3rd Highest: 28[6]

Infrared (IR) Spectrum
The IR spectrum provides information about the functional groups present in the molecule. Key

absorptions are expected for the S=O stretching vibrations. An IR spectrum is available from

ChemicalBook.[9]

Experimental Protocols
Ethanesulfonyl chloride is a key reagent in the synthesis of sulfonamides and other sulfur-

containing compounds.

Synthesis of Ethanesulfonyl Chloride
A common method for the synthesis of alkanesulfonyl chlorides is the oxidative chlorination of

the corresponding thiol or disulfide.[6]
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Methodology:

Ethyl mercaptan is reacted with chlorine gas in the dark in pure water. The reaction

temperature is maintained below 20 °C. This process is carried out over approximately 4 hours

to yield ethanesulfonyl chloride.[6]

Synthesis of Ethanesulfonyl Chloride

Reactants Reaction Conditions

Ethyl Mercaptan

Reaction

Chlorine Gas Water

Solvent

Darkness Temperature < 20 °C Duration: ~4 hours

Ethanesulfonyl Chloride

Yields

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethanesulfonyl chloride.

Synthesis of N-substituted Ethanesulfonamides
Ethanesulfonyl chloride readily reacts with primary and secondary amines to form the

corresponding sulfonamides. This is a fundamental transformation in the synthesis of many

pharmaceutical compounds.

Methodology:

To a solution of a primary amine (1.0 equivalent) and a base such as triethylamine (1.2

equivalents) or pyridine in an anhydrous aprotic solvent (e.g., dichloromethane,

tetrahydrofuran) at 0 °C, add Ethanesulfonyl chloride (1.1 equivalents) dropwise.
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Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC).

Quench the reaction with water and extract the product with an organic solvent.

Wash the organic layer with dilute acid, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by recrystallization or column chromatography.
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General Workflow for Sulfonamide Synthesis
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Caption: Experimental workflow for sulfonamide synthesis.
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Biological Activity and Signaling Pathways
Ethanesulfonyl chloride has been identified as a potent inhibitor of several key biological

targets.

Acetylcholinesterase Inhibition
Ethanesulfonyl chloride is a potent inhibitor of acetylcholinesterase (AChE), an enzyme

responsible for the breakdown of the neurotransmitter acetylcholine.[10] Inhibition of AChE

leads to an accumulation of acetylcholine in the synaptic cleft, resulting in enhanced cholinergic

neurotransmission. The sulfonyl chloride moiety can react with nucleophilic residues, such as

serine, in the active site of the enzyme, leading to irreversible inhibition.

Acetylcholinesterase Inhibition by Ethanesulfonyl Chloride

Acetylcholine
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Caption: Inhibition of Acetylcholinesterase by Ethanesulfonyl Chloride.

Toll-like Receptor (TLR) Signaling Inhibition
Ethanesulfonyl chloride also acts as an inhibitor of Toll-like receptor 4 (TLR4) and TLR2/6

heterodimers.[10] These receptors are involved in the innate immune response and play a role

in inflammatory conditions such as inflammatory bowel disease. By inhibiting these receptors,

Ethanesulfonyl chloride can modulate the downstream inflammatory signaling pathways.
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TLR4 Signaling Inhibition
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Caption: Inhibition of the TLR4 signaling pathway.

Safety Information
Ethanesulfonyl chloride is a hazardous substance and must be handled with appropriate

safety precautions. It is corrosive and can cause severe skin burns and eye damage.[11] It is

also harmful if swallowed or inhaled.[5]

Table 3: GHS Hazard Information for Ethanesulfonyl
Chloride
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Hazard Statement Description Reference(s)

H302 + H312 + H332
Harmful if swallowed, in

contact with skin or if inhaled
[5]

H314
Causes severe skin burns and

eye damage
[5]

H330 Fatal if inhaled [6]

H335 May cause respiratory irritation [6]

H341
Suspected of causing genetic

defects
[5]

H227 Combustible liquid [5]

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.[5]

Use only outdoors or in a well-ventilated area.

Do not breathe dust/fume/gas/mist/vapors/spray.[5]

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[11]

Store in a well-ventilated place. Keep cool.[5]

This technical guide provides a summary of the available information on Ethanesulfonyl
chloride (CAS 594-44-5). For more detailed information, please refer to the cited references

and the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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